molecular formula C23H20N4O3S B2701564 N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide CAS No. 1396560-01-2

N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide

Cat. No. B2701564
CAS RN: 1396560-01-2
M. Wt: 432.5
InChI Key: SUGDHQCMSDDZPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a methylbenzo[d]thiazol, phenyl, methylisoxazole, and azetidine ring. These components are common in many pharmaceuticals and biologically active compounds .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure .


Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For example, the azetidine ring might undergo ring-opening reactions, while the thiazole and isoxazole rings might participate in electrophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. These properties could be determined through various experimental techniques .

Scientific Research Applications

Synthesis and Pharmacological Potential

  • The synthesis of novel heterocyclic compounds, including those derived from visnaginone and khellinone, has been explored for their anti-inflammatory and analgesic properties. These compounds have shown significant COX-1/COX-2 inhibition and possess analgesic and anti-inflammatory activities, indicating their potential as pharmaceutical agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Evaluation

  • Research on benzothiazole derivatives has highlighted their effectiveness against various cancer cell lines, suggesting the potential for developing novel anticancer therapies. One study synthesized substituted benzothiazole derivatives and evaluated their anticancer activity, finding some derivatives exhibited moderate to excellent activity compared to the reference drug (Ravinaik, V. Rao, P. P. Rao, Ramachandran, & Reddy, 2021).

Synthesis of Tetrahydropyrimidine and Related Derivatives

  • The synthesis of new 1,2,3,4-tetrahydropyrimidine-2-thione and related derivatives has been investigated for their chemical and biological properties. Such compounds are of interest due to their versatile chemical structures and potential biological activities, including antimicrobial and anticancer properties (Fadda, Bondock, Khalil, & Tawfik, 2013).

Diuretic Activity of Benzothiazole Derivatives

  • Benzothiazole derivatives have been synthesized and evaluated for their diuretic activity, contributing to the development of new therapeutic agents for conditions requiring diuresis. This research demonstrates the potential of benzothiazole carboxamide derivatives in developing new diuretic drugs (Yar & Ansari, 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to a specific protein in the body and altering its function .

Safety and Hazards

The safety and hazards of this compound would depend on its toxicity, which could be evaluated through in vitro and in vivo tests. Proper handling and disposal procedures should be followed to minimize risk .

Future Directions

Future research on this compound could involve optimizing its synthesis, studying its reactivity, determining its mechanism of action, and evaluating its potential as a pharmaceutical .

properties

IUPAC Name

N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N4O3S/c1-13-3-8-18-20(9-13)31-22(25-18)15-4-6-17(7-5-15)24-21(28)16-11-27(12-16)23(29)19-10-14(2)30-26-19/h3-10,16H,11-12H2,1-2H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SUGDHQCMSDDZPQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4CN(C4)C(=O)C5=NOC(=C5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.